Cas no 2228716-74-1 (4-2-(2-nitroethyl)phenylmorpholine)

• Product Name: 4-2-(2-nitroethyl)phenylmorpholine
• CAS No: 2228716-74-1
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 6574475
• PubChem ID: 165845802
• Update Time: 2025-06-28

4-2-(2-nitroethyl)phenylmorpholine Chemical and Physical Properties

Names and Identifiers

• 4-2-(2-nitroethyl)phenylmorpholine
• 2228716-74-1
• EN300-1756744
• 4-[2-(2-nitroethyl)phenyl]morpholine

• Inchi： 1S/C12H16N2O3/c15-14(16)6-5-11-3-1-2-4-12(11)13-7-9-17-10-8-13/h1-4H,5-10H2
• InChI Key： FGKDMGCRUKVAEA-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC=CC=2CC[N+](=O)[O-])CC1

Computed Properties

• Exact Mass: 236.11609238g/mol
• Monoisotopic Mass: 236.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.3Ų

Additional information on 4-2-(2-nitroethyl)phenylmorpholine

Recent Advances in the Study of 4-2-(2-nitroethyl)phenylmorpholine (CAS: 2228716-74-1): A Comprehensive Research Brief

The compound 4-2-(2-nitroethyl)phenylmorpholine (CAS: 2228716-74-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique morpholine and nitroethylphenyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of 4-2-(2-nitroethyl)phenylmorpholine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step process involving palladium-catalyzed coupling reactions and subsequent nitroethylation, achieving a final product with high enantiomeric purity. This advancement is critical for further pharmacological evaluations and potential clinical applications.

Pharmacological studies have revealed that 4-2-(2-nitroethyl)phenylmorpholine exhibits notable activity as a modulator of certain neurotransmitter systems. In vitro and in vivo experiments demonstrated its affinity for dopamine and serotonin receptors, suggesting potential applications in neuropsychiatric disorders such as depression and schizophrenia. A recent preclinical trial highlighted its ability to cross the blood-brain barrier efficiently, a property that enhances its therapeutic potential for central nervous system (CNS) disorders.

Further investigations into the mechanism of action have uncovered that 4-2-(2-nitroethyl)phenylmorpholine may act as a prodrug, with the nitroethyl group undergoing enzymatic reduction to form active metabolites. This biotransformation is believed to contribute to its sustained pharmacological effects. Additionally, molecular docking studies have provided insights into its binding interactions with target proteins, offering a structural basis for future drug design and optimization.

Despite these promising findings, challenges remain in the development of 4-2-(2-nitroethyl)phenylmorpholine as a therapeutic agent. Issues such as metabolic stability, potential toxicity, and formulation optimization need to be addressed in subsequent research. Current efforts are focused on conducting comprehensive toxicological assessments and exploring novel delivery systems to enhance bioavailability and reduce side effects.

In conclusion, 4-2-(2-nitroethyl)phenylmorpholine (CAS: 2228716-74-1) represents a compelling candidate for further investigation in the pharmaceutical industry. Its unique chemical structure and promising pharmacological profile underscore its potential as a lead compound for the treatment of CNS disorders. Continued research and development efforts will be essential to fully realize its therapeutic benefits and overcome existing challenges.